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Compound of Interest

Compound Name: 3-Amino-L-alanine hydrochloride

Cat. No.: B555142

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the stability and recommended
storage conditions for 3-Amino-L-alanine hydrochloride (CAS No. 1482-97-9). The
information herein is intended to support researchers, scientists, and drug development
professionals in ensuring the integrity and reliability of this compound in their work.

Core Concepts: Stability and Storage

3-Amino-L-alanine hydrochloride, a non-proteinogenic amino acid, is a valuable building
block in pharmaceutical research and chemical synthesis.[1][2] Its stability is crucial for
maintaining its chemical purity, potency, and safety. This document outlines the known storage
parameters and provides a framework for assessing its stability under various conditions.

Physicochemical Properties

Understanding the fundamental properties of 3-Amino-L-alanine hydrochloride is essential
for its proper handling and storage.
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Property Value

Source

White to off-white crystalline

Appearance
powder

[1](2][3]

Molecular Formula C3HsN202-HCI

[1]

Molecular Weight 140.57 g/mol [1]
Melting Point 231-233 °C (decomposes) [11[3]
- Slightly soluble in water and
Solubility ) [1]
agueous acid
Hygroscopicity Hygroscopic [1]

Recommended Storage Conditions

To maintain the quality of 3-Amino-L-alanine hydrochloride, it is critical to adhere to the

following storage guidelines based on information from multiple suppliers.

Parameter Recommendation Rationale Source
To minimize thermal
Temperature 2-8°C ] [1][3]
degradation.
Store in a dry, cool, The compound is
Atmosphere and well-ventilated hygroscopic and [1]
place. sensitive to moisture.
) ) To prevent moisture
] Keep container tightly ]
Container absorption and [1]

closed.

contamination.

Experimental Protocols for Stability Assessment

While specific, long-term quantitative stability studies for 3-Amino-L-alanine hydrochloride

are not readily available in the public domain, a robust stability-indicating method can be

developed using established principles of forced degradation studies as outlined by the

International Council for Harmonisation (ICH) guidelines.
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Forced Degradation (Stress Testing)

Forced degradation studies are essential to identify potential degradation products and
establish the intrinsic stability of the molecule. A typical workflow for such a study is outlined

below.

Acid Hydrolysis

(e.g., 0.1 M HCI, 60°C)

Base Hydrolysis

(e.g., 0.1 M NaOH, 60°C)
Outcome

Analysis

Elucidation of
>, Degradation Pathway

Oxidative Stress A Characterization of
(e.g., 3% H202, RT) RS ATl Degradation Products

Thermal Stress
(e.g., 80°C, dry heat)
Stability-Indicating Method

Development of

Y

Photolytic Stress
(ICH Q1B guidelines)

Click to download full resolution via product page
Workflow for a forced degradation studly.

Methodology:

o Sample Preparation: Prepare solutions of 3-Amino-L-alanine hydrochloride in the
respective stress media (e.g., 0.1 M HCI, 0.1 M NaOH, 3% H203). For thermal and photolytic

studies, expose the solid compound to the stress conditions.
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e Stress Conditions:

o

Acid/Base Hydrolysis: Incubate the solutions at a controlled temperature (e.g., 60°C) for a
defined period (e.g., 24, 48 hours).

o

Oxidation: Store the solution at room temperature for a set duration.

[¢]

Thermal Degradation: Place the solid sample in a temperature-controlled oven.

o

Photostability: Expose the solid sample to light according to ICH Q1B guidelines.
o Time Points: Withdraw samples at appropriate time intervals.

o Sample Analysis: Neutralize the acid and base hydrolyzed samples before analysis. Dilute all
samples to a suitable concentration.

» Analytical Method: Analyze the samples using a stability-indicating HPLC method.

High-Performance Liquid Chromatography (HPLC)
Method

A reverse-phase HPLC method is generally suitable for the analysis of amino acids and their
degradation products.

Proposed HPLC Parameters:
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Parameter Description
Column C18 column (e.g., 250 mm x 4.6 mm, 5 pm)
A gradient of an aqueous buffer (e.g., 0.1%
Mobile Phase trifluoroacetic acid in water) and an organic
modifier (e.g., acetonitrile).
UV detection at a suitable wavelength (e.g., 210
Detection nm) or Mass Spectrometry (MS) for
identification of degradation products.
Flow Rate 1.0 mL/min
Injection Volume 10-20 uL

Column Temperature

Ambient or controlled (e.g., 30°C)

This method should be validated according to ICH Q2(R1) guidelines for specificity, linearity,

accuracy, precision, and robustness.

Potential Degradation Pathways

While specific degradation pathways for 3-Amino-L-alanine hydrochloride have not been

detailed in the literature, potential degradation mechanisms can be postulated based on its

chemical structure and general knowledge of amino acid chemistry.

3-Amino-L-alanine hydrochloride

3-Amino-L-alanine

hydrochloride

Heat Oxidation Various Stressors

Potential Degradation Products

Decarboxylation Product
(e.g., under heat)

Deamination Product

(e.g., oxidative deamination) FERMETPZEWE (Free e

© 2025 BenchChem. All rights reserved. 5/7 Tech Support


https://www.benchchem.com/product/b555142?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b555142?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Click to download full resolution via product page

Hypothesized degradation pathways.

o Decarboxylation: Under thermal stress, the carboxylic acid group may be lost as carbon
dioxide.

o Deamination: Oxidative conditions could lead to the removal of one or both amino groups,
potentially forming keto acids.

o Polymerization: Under various stress conditions, intermolecular reactions could lead to the
formation of dimers or larger oligomers.

It is imperative that any observed degradation products are properly characterized using
techniques such as mass spectrometry (MS) and nuclear magnetic resonance (NMR)
spectroscopy to confirm their structures.

Conclusion

The stability of 3-Amino-L-alanine hydrochloride is best maintained by storing it under
refrigerated (2-8°C), dry, and dark conditions in a tightly sealed container. While specific
guantitative stability data is limited, this guide provides a framework for researchers to establish
in-house stability protocols based on established scientific principles and regulatory guidelines.
The implementation of forced degradation studies and the development of a validated stability-
indicating analytical method are crucial for ensuring the quality and reliability of 3-Amino-L-
alanine hydrochloride in research and development.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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alanine Hydrochloride]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b555142#stability-and-storage-conditions-for-3-amino-
I-alanine-hydrochloride]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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